PPTN hydrochloride
Description
High affinity and selective P2Y14 antagonist (KB = 434 pM). Exhibits >10,000-fold selectivity for P2Y14 over other P2Y receptors. Inhibits UDP-glucose and MRS 2690-induced porcine pancreatic artery contraction ex vivo. Also blocks UDP-glucose-induced chemotaxis of HL-60 leukemia cells in vitro.
Scientific Research Applications
Nanocomposite Drug Carriers
Propranolol Hydrochloride (PPN) has been incorporated into Montmorillonite-Poly lactic-co-glycolic acid (Mt-PLGA) nanocomposites for sustained drug release. This study suggests the Mt-PPN-PLGA nanocomposites as a potential oral controlled drug delivery system for hydrophilic low molecular weight drugs like PPN, showing high drug encapsulation efficiency and controlled release characteristics (Seema & Datta, 2013).
Electrochemical Analysis
Cyclic voltammetry has been used to investigate the electrochemical behavior of quinine hydrochloride (QH) at a polypyrrole-pentacyanoferrate/Platinum electrode. This method enabled efficient detection of low-concentration analyte solutions, highlighting its utility in electrochemical analysis (Awasthi, Srivastava, & Singla, 2011).
Pharmacokinetics Study
A pharmacokinetics study of Piperphentonamine hydrochloride (PPTA) in Chinese healthy volunteers involved the determination of PPTA and its metabolites in plasma and urine. This study used liquid chromatography-tandem mass spectrometry (LC/MS/MS) and contributed to understanding the pharmacokinetic characteristics of PPTA and its metabolites (Shi et al., 2012).
Drug Encapsulation and Release
Layered double hydroxides (LDHs) nanoparticles intercalated with podophyllotoxin (PPT) were investigated for their in vitro and in vivo anti-tumor effects. The study found that PPT-LDH nanoparticles showed better anti-tumor efficacy and uptake by cells than PPT alone, indicating LDH nanoparticles as potential carriers for anti-tumor drugs (Qin et al., 2010).
Pharmacokinetics of Alkaloid Amides
A sensitive LC-MS/MS method for the determination of Piplartine (PPTN) in rat plasma was developed, aiding in understanding its biological effects. This method is suitable for pharmacokinetic studies of PPTN after administration (Bezerra et al., 2012).
Drug Resistance in Bioreactor Liners
The chemical resistance of PP-ternary nanocomposite (PPTN) for bioreactor liner material was investigated. The study focused on changes in physico-mechanical properties of PPTN after exposure to chemicals, highlighting its potential as a bioreactor liner material (Farida et al., 2011).
Suture Material Development
Antimicrobial polypropylene sutures (PP) were developed by plasma-induced graft polymerization of acrylic acid, followed by chitosan binding. This innovation in suture materials demonstrates the potential for clinical and cosmetic applications with improved antimicrobial features (Saxena et al., 2011).
properties
Product Name |
PPTN hydrochloride |
|---|---|
Molecular Formula |
C29H24F3NO2.HCl |
Molecular Weight |
511.96 |
synonyms |
4-[4-(4-Piperidinyl)phenyl]-7-[4-(trifluoromethyl)phenyl]-2-naphthalenecarboxylic acid hydrochloride |
Origin of Product |
United States |
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